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Abstract
Kahweofuran, a volatile sulfur-containing furan derivative, is a key aroma compound found in

roasted coffee, contributing to its characteristic smoky and roasted scent.[1][2] Understanding

the olfactory threshold of this compound in an aqueous solution is critical for flavor and

fragrance research, quality control in the food and beverage industry, and potentially for novel

applications in drug development where taste and odor masking are crucial. This technical

guide provides a comprehensive overview of the methodologies available for determining the

olfactory threshold of Kahweofuran in an aqueous solution. While a specific, universally

agreed-upon threshold value for Kahweofuran in water is not readily available in scientific

literature, this guide details the standardized experimental protocols and advanced

instrumental techniques that can be employed to accurately determine this value.

Introduction to Kahweofuran
Kahweofuran (2,3-Dihydro-6-methylthieno[2,3-c]furan) is a potent aroma compound that

imparts a characteristic "smoky" and "roasted" scent.[1] Its presence is significant in the overall

flavor profile of coffee.[3] The organoleptic properties of Kahweofuran are described as

sulfurous, roasted, and smoky.[1] While its solubility in water is estimated to be 280.9 mg/L at

25°C, its olfactory detection threshold, the lowest concentration at which it can be perceived by

the human nose in water, has not been definitively established in published research.[1]
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Quantitative Data on Olfactory Thresholds
A thorough review of scientific literature did not yield a specific olfactory threshold value for

Kahweofuran in an aqueous solution. Compilations of odor thresholds often list numerous

compounds, but a value for Kahweofuran is conspicuously absent.[4] This highlights a gap in

the current body of knowledge and underscores the importance of the methodologies outlined

in this guide for researchers seeking to establish this critical sensory data point.

Table 1: Physicochemical and Organoleptic Properties of Kahweofuran

Property Value/Description

Chemical Name 2,3-Dihydro-6-methylthieno[2,3-c]furan

Molecular Formula C₇H₈OS

Odor Type Sulfurous, Roasted, Smoky[1]

Solubility in Water 280.9 mg/L @ 25°C (estimated)[1]

Olfactory Threshold in Water Not established in cited literature.

Experimental Protocols for Olfactory Threshold
Determination
The determination of an olfactory threshold is a sensory science discipline that relies on human

subjects as the "detectors." Standardized methods are crucial to ensure the reliability and

reproducibility of the results.

Standard Method: Threshold Odor Test (e.g., SM 2150 B)
This method is a widely accepted standard for determining the threshold odor of a substance in

water.[5][6][7]

Objective: To determine the dilution at which the odor of Kahweofuran in water is just barely

detectable.

Materials:
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Kahweofuran of high purity

Odor-free water

Glass bottles with glass or TFE-lined closures[5]

Pipettes and graduated cylinders

Constant temperature water bath (optional, for tests at elevated temperatures)[6]

A panel of at least five trained sensory analysts[7]

Procedure:

Sample Preparation:

Prepare a stock solution of Kahweofuran in odor-free water. The concentration should be

high enough to be clearly odorous.

Create a series of dilutions of the stock solution with odor-free water. The dilution factor

should be systematic (e.g., a geometric progression).

A blank sample containing only odor-free water must be included as a reference.

Sensory Evaluation:

Present the series of diluted samples and the blank to the panelists in a randomized and

blind manner.

Panelists should start with the most dilute sample and proceed to more concentrated ones

to avoid olfactory fatigue.[7]

For each sample, the panelist indicates whether an odor is detectable (+) or not (-).

The threshold is the lowest concentration at which the odor is reliably detected by the

panelist.

Data Analysis:
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The individual thresholds are collected from all panelists.

The geometric mean of the individual thresholds is typically calculated to determine the

panel's olfactory threshold.

The result is often expressed as a Threshold Odor Number (TON), which is the ratio of the

initial sample volume to the total volume after dilution.[6][7]

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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